3-(2-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylacrylamide

• IUPAC Name: (E)-3-(2-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylprop-2-enamide
• InChI: InChI=1S/C23H18ClNO3/c24-20-9-5-4-8-17(20)14-19(16-6-2-1-3-7-16)23(26)25-18-10-11-21-22(15-18)28-13-12-27-21/h1-11,14-15H,12-13H2,(H,25,26)/b19-14+
• InChI Key: MNUIMJSLFFUXQV-XMHGGMMESA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C(=CC3=CC=CC=C3Cl)C4=CC=CC=C4
• Isomeric SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)/C(=C/C3=CC=CC=C3Cl)/C4=CC=CC=C4
• Molecular Formula: C23H18ClNO3
• Molecular Weight: 391.8 g/mol

Description

3-(2-chlorophenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylacrylamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, CP-47,497, and is classified as a synthetic cannabinoid. In recent years, CP-47,497 has gained attention for its potential use as a research tool in the field of neuroscience.

Mechanism of Action

The mechanism of action of CP-47,497 is similar to that of natural cannabinoids. This compound binds to the CB1 and CB2 receptors in the body, which are part of the endocannabinoid system. When CP-47,497 binds to these receptors, it activates a series of signaling pathways that can affect a wide range of physiological processes.
Biochemical and Physiological Effects:
CP-47,497 has been shown to have a wide range of biochemical and physiological effects. Some of these effects include the modulation of neurotransmitter release, the regulation of immune function, and the modulation of pain perception. CP-47,497 has also been shown to have anticonvulsant and neuroprotective effects, which makes it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CP-47,497 in lab experiments is its ability to bind to the same receptors as natural cannabinoids. This makes it a valuable tool for studying the effects of cannabinoids on the body. However, one of the limitations of using CP-47,497 is its high potency. This compound is highly specialized and requires a high level of expertise to handle safely.

Future Directions

There are many potential future directions for research involving CP-47,497. One area of interest is the potential use of this compound in the treatment of neurological disorders such as epilepsy and multiple sclerosis. Another area of interest is the potential use of CP-47,497 as a research tool in the field of addiction research. Additionally, further research is needed to fully understand the biochemical and physiological effects of CP-47,497 and its potential applications in scientific research.
Conclusion:
In conclusion, CP-47,497 is a highly specialized compound that has gained attention for its potential applications in scientific research. This compound has been extensively studied for its ability to bind to the same receptors as natural cannabinoids and its potential use as a research tool in the field of neuroscience. While there are limitations to using CP-47,497 in lab experiments, the potential future directions for research involving this compound are numerous and exciting.

Scientific Research Applications

CP-47,497 has been used extensively in scientific research as a tool to study the endocannabinoid system and its role in various physiological processes. This compound has been shown to bind to the same receptors as natural cannabinoids, which makes it a valuable research tool for studying the effects of cannabinoids on the body.